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An objective comparison of antigorite, chrysotile, and lizardite for carbon mineralization,

supported by experimental data, to guide researchers in selecting optimal materials for CO2

sequestration technologies.

The global imperative to mitigate climate change has intensified research into carbon capture

and storage (CCS) technologies. Mineral carbonation, a process that mimics natural

weathering to permanently store CO2 in stable carbonate minerals, presents a promising

solution. Serpentine minerals (Mg₃Si₂O₅(OH)₄), being abundant and rich in magnesium, are

prime candidates for this technology. However, the reactivity and, consequently, the CO2

sequestration efficiency of serpentine are highly dependent on its polymorphic form. This guide

provides a comparative analysis of the three main serpentine polymorphs—antigorite,

chrysotile, and lizardite—to assist researchers in selecting the most suitable feedstock for CO2

sequestration applications.

The fundamental reaction for serpentine carbonation is: Mg₃Si₂O₅(OH)₄ + 3CO₂ → 3MgCO₃ +

2SiO₂ + 2H₂O

The efficiency of this reaction is largely governed by the dissolution of magnesium from the

serpentine structure, which varies significantly among the polymorphs.
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Experimental studies have consistently demonstrated a clear order of reactivity among the

serpentine polymorphs for CO2 sequestration. The general trend for carbon mineralization

reactivity is: Chrysotile > Lizardite > Antigorite.[1][2]

Chrysotile, with its fibrous, tubular structure, exhibits the highest reactivity.[3] This is attributed

to its greater surface area and the relative ease with which magnesium can be leached from its

crystal lattice. Asbestiform chrysotile, in particular, shows the highest Mg²⁺ release.[1] In

contrast, antigorite, characterized by a more compact and corrugated sheet structure, is the

least reactive of the three.[4][5] Its structure is more stable, making magnesium extraction more

challenging under similar experimental conditions. Lizardite, which has a planar sheet

structure, generally displays intermediate reactivity.[1]

The following table summarizes key quantitative data from various experimental studies,

providing a comparative overview of the performance of each polymorph.

Parameter Antigorite Chrysotile Lizardite
Experimenta

l Conditions
Source

Mg Extraction

Efficiency (%)
24 - 29 ~70 - 85 ~5 - 68

3 hours of

acid-leaching
[3]

Carbonation

Efficiency (%)

92 (after

thermo-

activation)

-

40 (after

thermo-

activation)

Thermo-

activation

followed by

carbonation

[6]

Net Mg

Release Rate

(mol/m²/s)

- -
~1.3 x 10⁻⁸

(initial rate)

70°C, 100 bar

CO₂ pressure
[7]

Reactivity

Order

Least

Reactive

Most

Reactive
Intermediate

Based on

Mg²⁺ release
[1][2]

Experimental Protocols
The following are generalized methodologies for key experiments cited in the literature for

evaluating serpentine polymorphs for CO2 sequestration.
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Serpentine Dissolution and Magnesium Leaching
This experiment is crucial for determining the reactivity of the serpentine polymorphs by

measuring the rate and extent of magnesium extraction.

Sample Preparation: Serpentine samples are ground and sieved to a specific particle size to

ensure a consistent surface area for reaction.

Leaching Solution: A variety of leaching agents can be used, including acids (e.g., HCl,

H₂SO₄) or organic salts (e.g., sodium citrate, sodium oxalate) in aqueous solutions.[3][4][5]

Reaction Setup: A known mass of the serpentine sample is added to a batch reactor

containing the leaching solution. The reactor is maintained at a constant temperature and

pressure, with continuous stirring.[4]

Sampling and Analysis: Aliquots of the solution are withdrawn at regular intervals, filtered,

and analyzed for magnesium concentration using techniques such as atomic absorption

spectroscopy (AAS) or inductively coupled plasma-optical emission spectrometry (ICP-OES).

Data Analysis: The percentage of magnesium extracted is calculated based on the initial

magnesium content of the serpentine sample.

Mineral Carbonation Experiments
These experiments directly measure the CO2 sequestration capacity of the serpentine

polymorphs.

Sample Preparation: Similar to dissolution experiments, serpentine samples are ground to a

specific particle size. In some cases, pre-treatment methods like heat activation are

employed to enhance reactivity.[6]

Reaction Setup: The serpentine sample is placed in a high-pressure, high-temperature

autoclave. The reactor is then filled with a CO2-rich fluid (e.g., supercritical CO2 or CO2-

saturated brine).[7]

Reaction Conditions: The experiment is run for a set duration under controlled temperature

and pressure (e.g., 70°C and 100 bar).[7]
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Product Analysis: After the experiment, the solid products are collected, dried, and analyzed

using techniques such as X-ray diffraction (XRD) to identify and quantify the carbonate

minerals formed (e.g., magnesite). Thermogravimetric analysis (TGA) can also be used to

determine the mass of CO2 sequestered.

Carbonation Efficiency Calculation: The carbonation efficiency is calculated as the ratio of

the actual amount of CO2 sequestered to the theoretical maximum sequestration capacity of

the serpentine sample.

Visualizing the Process and Relationships
To better understand the experimental workflow and the factors influencing the choice of

serpentine polymorph, the following diagrams are provided.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8099877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analysis

Grinding

Sieving

Pre-treatment (Optional)
 e.g., Heat Activation

Dissolution/
Leaching

Leaching Agent

Carbonation

CO2-rich Fluid

Liquid Phase Analysis
(AAS, ICP-OES)

Solid Phase Analysis
(XRD, TGA)

Click to download full resolution via product page

A generalized workflow for serpentine CO2 sequestration experiments.
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Factors influencing the reactivity of serpentine polymorphs.
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To cite this document: BenchChem. [Serpentine Polymorphs for Carbon Dioxide
Sequestration: A Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8099877#comparative-analysis-of-different-
serpentine-polymorphs-for-co2-sequestration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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